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2-Benzylsulfanyl-5-(4-methoxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione 2-Benzylsulfanyl-5-(4-methoxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
Brand Name: Vulcanchem
CAS No.: 328021-59-6
VCID: VC0383251
InChI: InChI=1S/C27H27N3O3S/c1-27(2)13-19-22(20(31)14-27)21(17-9-11-18(33-3)12-10-17)23-24(28-19)29-26(30-25(23)32)34-15-16-7-5-4-6-8-16/h4-12,21H,13-15H2,1-3H3,(H2,28,29,30,32)
SMILES: CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC4=CC=CC=C4)C5=CC=C(C=C5)OC)C(=O)C1)C
Molecular Formula: C27H27N3O3S
Molecular Weight: 473.6g/mol

2-Benzylsulfanyl-5-(4-methoxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione

CAS No.: 328021-59-6

Main Products

VCID: VC0383251

Molecular Formula: C27H27N3O3S

Molecular Weight: 473.6g/mol

2-Benzylsulfanyl-5-(4-methoxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione - 328021-59-6

CAS No. 328021-59-6
Product Name 2-Benzylsulfanyl-5-(4-methoxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione
Molecular Formula C27H27N3O3S
Molecular Weight 473.6g/mol
IUPAC Name 2-benzylsulfanyl-5-(4-methoxyphenyl)-8,8-dimethyl-5,7,9,10-tetrahydro-1H-pyrimido[4,5-b]quinoline-4,6-dione
Standard InChI InChI=1S/C27H27N3O3S/c1-27(2)13-19-22(20(31)14-27)21(17-9-11-18(33-3)12-10-17)23-24(28-19)29-26(30-25(23)32)34-15-16-7-5-4-6-8-16/h4-12,21H,13-15H2,1-3H3,(H2,28,29,30,32)
Standard InChIKey TTZUDXORABLPAE-UHFFFAOYSA-N
Isomeric SMILES CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC4=CC=CC=C4)C5=CC=C(C=C5)OC)C(=O)C1)C
SMILES CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC4=CC=CC=C4)C5=CC=C(C=C5)OC)C(=O)C1)C
Canonical SMILES CC1(CC2=C(C(C3=C(N2)NC(=NC3=O)SCC4=CC=CC=C4)C5=CC=C(C=C5)OC)C(=O)C1)C
PubChem Compound 2870489
Last Modified Nov 14 2021
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